Cas no 847503-28-0 (5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 847503-28-0
• MF: C₁₃H₁₆ClN₃OS
• MW: 297.803640365601
• MDL: MFCD04968878
• CID: 3111638
• PubChem ID: 17310930
• Update Time: 2025-11-01

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-(4-Chloro-2-methylphenoxy)propyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• NCGC00319604-01
• VS-06370
• CS-0326288
• H22716
• MFCD04968878
• AB01316307-02
• 847503-28-0
• STK466216
• 5-[3-(4-chloro-2-methylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• ALBB-003318
• AKOS003357149
• 3-[3-(4-chloro-2-methylphenoxy)propyl]-4-methyl-1H-1,2,4-triazole-5-thione
• BBL017656
• 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04968878
• Inchi： 1S/C13H16ClN3OS/c1-9-8-10(14)5-6-11(9)18-7-3-4-12-15-16-13(19)17(12)2/h5-6,8H,3-4,7H2,1-2H3,(H,16,19)
• InChI Key： QKPQQUNHODTMSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCCC1=NNC(N1C)=S

Computed Properties

• Exact Mass: 297.0702610Da
• Monoisotopic Mass: 297.0702610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 481.8±55.0 °C at 760 mmHg
• Flash Point: 245.2±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 847503-28-0): A Comprehensive Overview

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 847503-28-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol is C₁₆H₁₉ClN₃S₂, with a molecular weight of approximately 338.9 g/mol. The compound features a triazole ring system substituted with a thiol group and a propyl chain linked to a 4-chloro-2-methylphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The thiol group in the structure is particularly noteworthy as it can participate in various chemical reactions, such as oxidation and coordination with metal ions. The chloro and methyl substituents on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Synthesis Methods

The synthesis of 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol has been reported in several studies. One common approach involves the reaction of 3-(4-chloro-2-methylphenoxy)propanal with hydrazine to form the corresponding hydrazone intermediate. This intermediate is then cyclized in the presence of carbon disulfide to yield the final product. The reaction conditions, such as temperature and solvent choice, play a critical role in achieving high yields and purity.

An alternative synthetic route involves the reaction of 3-(4-chloro-2-methylphenoxy)propanethiol with methyl isocyanide followed by cyclization under appropriate conditions. This method offers advantages in terms of scalability and ease of purification.

Biological Activities

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its biological activities. One of its most significant applications is in antifungal therapy. Research has shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus species. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, this compound has also demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have indicated that it can effectively inhibit the growth of Staphylococcus aureus and Escherichia coli by interfering with bacterial cell wall synthesis and protein synthesis pathways.

In addition to its antimicrobial activities, recent research has explored the potential anticancer properties of 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol. Preliminary studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may have therapeutic potential in cancer treatment.

Clinical Applications and Research Advancements

The promising biological activities of 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol have led to increased interest in its clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

In vitro studies have also explored the pharmacokinetic properties of this compound. Results indicate that it has good bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development.

Ongoing research is focused on optimizing the delivery methods and formulations to enhance the therapeutic efficacy of 5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol. For example, nanoparticle-based delivery systems are being investigated to improve drug solubility and target specific tissues or organs.

Conclusion

5-3-(4-Chloro-2-methylphenoxy)propyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 847503-28-0) is a multifaceted organic compound with a wide range of biological activities. Its potential applications in antifungal therapy, antibacterial treatment, and cancer research make it an exciting area of study for medicinal chemists and pharmacologists. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future therapeutic advancements.